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Compound of Interest

Compound Name: Piperidine-4-carbaldehyde

Cat. No.: B112701 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for Piperidine-4-
carbaldehyde, a key building block in pharmaceutical synthesis. Adherence to these protocols

is crucial for ensuring a safe laboratory environment.

Section 1: Hazard Identification and Classification
Piperidine-4-carbaldehyde and its derivatives are classified as hazardous materials. The

primary hazards are related to skin, eye, and respiratory irritation.[1][2]

GHS Hazard Statements:

H315: Causes skin irritation.[1][2]

H319: Causes serious eye irritation.[1][2]

H335: May cause respiratory irritation.[1][2]

Precautionary Statements:

A thorough understanding of precautionary statements is essential for safe handling. Key

statements include:

P261: Avoid breathing dust/fumes.[1]
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P264: Wash hands and any exposed skin thoroughly after handling.[1][3]

P271: Use only outdoors or in a well-ventilated area.[1]

P280: Wear protective gloves, protective clothing, eye protection, and face protection.[1][3]

P302+P352: IF ON SKIN: Wash with plenty of water.[1]

P304+P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.[1]

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[1][3]

P312: Call a POISON CENTER or doctor if you feel unwell.[1]

P403+P233: Store in a well-ventilated place. Keep container tightly closed.[1][4]

P405: Store locked up.[1]

P501: Dispose of contents/container to an authorized hazardous or special waste collection

point.[1]

Section 2: Physical and Chemical Properties
Quantitative data for Piperidine-4-carbaldehyde is summarized below.

Property Value

Molecular Formula C₆H₁₁NO

Molecular Weight 113.16 g/mol

CAS Number 50675-20-2

Note: Specific physical properties like melting point, boiling point, and density may vary for

derivatives such as the N-BOC protected form.

Section 3: Experimental Protocols for Safe Handling

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://store.apolloscientific.co.uk/storage/msds/OR13630_msds.pdf
https://www.chemicalbook.com/msds/n-benzylpiperidine-4-carboxaldehyde.pdf
https://store.apolloscientific.co.uk/storage/msds/OR13630_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/OR13630_msds.pdf
https://www.chemicalbook.com/msds/n-benzylpiperidine-4-carboxaldehyde.pdf
https://store.apolloscientific.co.uk/storage/msds/OR13630_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/OR13630_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/OR13630_msds.pdf
https://www.chemicalbook.com/msds/n-benzylpiperidine-4-carboxaldehyde.pdf
https://store.apolloscientific.co.uk/storage/msds/OR13630_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/OR13630_msds.pdf
https://www.chemos.de/import/data/msds/GB_en/110-89-4-A0000554-GB-en.pdf
https://store.apolloscientific.co.uk/storage/msds/OR13630_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/OR13630_msds.pdf
https://www.benchchem.com/product/b112701?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b112701?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


3.1 Engineering Controls:

Work should be conducted in a well-ventilated laboratory, preferably within a chemical fume

hood.[5]

Ensure safety showers and eyewash stations are readily accessible.

3.2 Personal Protective Equipment (PPE):

A comprehensive PPE strategy is mandatory to prevent exposure.

PPE Type Specification

Eye/Face Protection

Tightly fitting safety goggles or a face shield

(minimum 8-inch) meeting NIOSH (US) or EN

166 (EU) standards.[3]

Skin Protection

Chemically resistant gloves (inspect before

use), and a lab coat. Wash and dry hands after

handling.[3]

Respiratory Protection

A NIOSH/MSHA or European Standard EN 149

approved respirator is necessary if exposure

limits may be exceeded.[6]

3.3 General Handling Procedures:

Avoid all personal contact with the substance.[1]

Do not eat, drink, or smoke in the handling area.[1]

Keep containers tightly sealed when not in use.[1]

Ground and bond containers and receiving equipment to prevent static discharge.[7][8]

Use non-sparking tools.[7][8]

Section 4: Emergency Procedures
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A clear and well-rehearsed emergency plan is critical.

Hazard Identification

Control Measures

Emergency Response

Spill Response Protocol Exposure First Aid Firefighting Protocol

Piperidine-4-carbaldehyde

Engineering Controls
(Fume Hood)

Requires

Personal Protective Equipment
(Gloves, Goggles, Lab Coat)

Requires

Safe Handling Procedures

Requires

Spill or Release

Evacuate Area

Personnel Exposure

Move to Fresh Air Wash with Soap and Water Rinse with Water for 15 mins Rinse Mouth, Do Not Induce Vomiting

Fire

Use Dry Chemical, CO2, or Foam

Ensure Ventilation

Contain Spill with Inert Material

Collect and Dispose as Hazardous Waste

Seek Immediate Medical Attention Cool Containers with Water Spray

Wear Self-Contained Breathing Apparatus
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Caption: Workflow for safe handling and emergency response for Piperidine-4-carbaldehyde.

4.1 First Aid Measures:

Immediate and appropriate first aid is crucial in the event of an exposure.

Exposure Route First Aid Protocol

Inhalation

Move the individual to fresh air. If breathing is

difficult or has stopped, provide artificial

respiration. Seek immediate medical attention.

[3][4]

Skin Contact

Immediately remove all contaminated clothing.

Wash the affected area with plenty of soap and

water. Seek medical attention if irritation

persists.[1][4]

Eye Contact

Rinse cautiously with water for at least 15

minutes, holding the eyelids open. Remove

contact lenses if present and easy to do so.

Continue rinsing. Seek immediate medical

attention.[1][3][4]

Ingestion

Do NOT induce vomiting. Rinse the mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[3][4]

4.2 Spill and Leak Procedures:

Minor Spills: Evacuate the area. Wear appropriate PPE. Absorb the spill with an inert, non-

combustible material (e.g., sand, earth). Collect the material in a suitable, labeled container

for disposal.[7]

Major Spills: Evacuate the area and move upwind.[1] Alert emergency services. Prevent the

spill from entering drains or waterways.[1] Contain and collect the material as with a minor

spill, using non-sparking tools.[7]
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4.3 Fire-Fighting Measures:

Suitable Extinguishing Media: Use alcohol-resistant foam, dry chemical powder, or carbon

dioxide.[1][7] A water spray can be used to cool fire-exposed containers.[1]

Unsuitable Extinguishing Media: Do not use a full water jet.[7]

Specific Hazards: The substance is combustible and can release toxic gases such as carbon

oxides and nitrogen oxides upon thermal decomposition.[6][9]

Protective Equipment: Firefighters should wear full protective gear and a self-contained

breathing apparatus (SCBA).[6][9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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